Cas no 2580182-92-7 (Methyl 4,5-dimethylpiperidine-2-carboxylate)

• Product Name: Methyl 4,5-dimethylpiperidine-2-carboxylate
• CAS No: 2580182-92-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5659419
• PubChem ID: 165888784
• Update Time: 2025-10-28

Methyl 4,5-dimethylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580182-92-7
• EN300-27729531
• methyl 4,5-dimethylpiperidine-2-carboxylate
• Methyl 4,5-dimethylpiperidine-2-carboxylate

• Inchi： 1S/C9H17NO2/c1-6-4-8(9(11)12-3)10-5-7(6)2/h6-8,10H,4-5H2,1-3H3
• InChI Key： QQPACSQUPPEIMO-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C)C(C)CN1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 4,5-dimethylpiperidine-2-carboxylate

Methyl 4,5-Dimethylpiperidine-2-Carboxylate: A Comprehensive Overview

Methyl 4,5-Dimethylpiperidine-2-Carboxylate, also known by its CAS number 2580182-92-7, is a compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse applications in drug development, agrochemicals, and materials science. The structure of Methyl 4,5-Dimethylpiperidine-2-Carboxylate features a six-membered piperidine ring with two methyl groups attached at the 4 and 5 positions and a carboxylate ester group at the 2 position. This unique arrangement imparts distinctive chemical properties that make it a valuable compound for various industrial and research purposes.

Recent studies have highlighted the potential of piperidine derivatives in the development of bioactive molecules. For instance, researchers have explored the role of Methyl 4,5-Dimethylpiperidine-2-Carboxylate in modulating enzyme activity and its potential as a lead compound for drug discovery. The methyl groups at positions 4 and 5 contribute to the steric bulk of the molecule, which can influence its interactions with biological targets. This makes it an interesting candidate for designing molecules with enhanced selectivity and potency.

In terms of synthesis, Methyl 4,5-Dimethylpiperidine-2-Carboxylate can be prepared through various organic reactions, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing emphasis on green chemistry.

The physical properties of Methyl 4,5-Dimethylpiperidine-2-Carboxylate are also noteworthy. Its melting point and solubility characteristics make it suitable for use in both aqueous and organic solvent systems. These properties are particularly advantageous in formulation development for pharmaceuticals and agrochemicals. Moreover, the stability of this compound under various storage conditions has been extensively studied, ensuring its reliability as an ingredient in commercial products.

From an applications perspective, Methyl 4,5-Dimethylpiperidine-2-Carboxylate has found utility in several industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of complex molecules with therapeutic potential. In agriculture, it has been investigated for its role in enhancing plant growth and resistance to environmental stressors. Additionally, its role as a building block in polymer chemistry has opened new avenues for material innovation.

The increasing interest in piperidine derivatives can be attributed to their structural versatility and functional diversity. As research continues to uncover new applications for compounds like Methyl 4,5-Dimethylpiperidine-2-Carboxylate, their importance in modern chemistry is expected to grow further. With ongoing advancements in synthetic methodologies and a deeper understanding of their biological effects, this compound stands at the forefront of scientific exploration.